Cas no 2137563-54-1 (1,2-Pyrrolidinedicarboxylic acid, 2-(2-propyn-1-yl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester)
1,2-Pyrrolidinedicarboxylic acid, 2-(2-propyn-1-yl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propyn-1-yl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester
-
- Inchi: 1S/C14H20ClNO4/c1-5-7-14(11(17)19-10-15)8-6-9-16(14)12(18)20-13(2,3)4/h1H,6-10H2,2-4H3
- InChI Key: CZSQFGIZZPDSSY-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCC1(CC#C)C(OCCl)=O
1,2-Pyrrolidinedicarboxylic acid, 2-(2-propyn-1-yl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-386617-0.05g |
1-tert-butyl 2-chloromethyl 2-(prop-2-yn-1-yl)pyrrolidine-1,2-dicarboxylate |
2137563-54-1 | 95% | 0.05g |
$912.0 | 2024-06-05 | |
| Enamine | EN300-386617-0.1g |
1-tert-butyl 2-chloromethyl 2-(prop-2-yn-1-yl)pyrrolidine-1,2-dicarboxylate |
2137563-54-1 | 95% | 0.1g |
$956.0 | 2024-06-05 | |
| Enamine | EN300-386617-0.25g |
1-tert-butyl 2-chloromethyl 2-(prop-2-yn-1-yl)pyrrolidine-1,2-dicarboxylate |
2137563-54-1 | 95% | 0.25g |
$999.0 | 2024-06-05 | |
| Enamine | EN300-386617-0.5g |
1-tert-butyl 2-chloromethyl 2-(prop-2-yn-1-yl)pyrrolidine-1,2-dicarboxylate |
2137563-54-1 | 95% | 0.5g |
$1043.0 | 2024-06-05 | |
| Enamine | EN300-386617-1.0g |
1-tert-butyl 2-chloromethyl 2-(prop-2-yn-1-yl)pyrrolidine-1,2-dicarboxylate |
2137563-54-1 | 95% | 1.0g |
$1086.0 | 2024-06-05 | |
| Enamine | EN300-386617-2.5g |
1-tert-butyl 2-chloromethyl 2-(prop-2-yn-1-yl)pyrrolidine-1,2-dicarboxylate |
2137563-54-1 | 95% | 2.5g |
$2127.0 | 2024-06-05 | |
| Enamine | EN300-386617-5.0g |
1-tert-butyl 2-chloromethyl 2-(prop-2-yn-1-yl)pyrrolidine-1,2-dicarboxylate |
2137563-54-1 | 95% | 5.0g |
$3147.0 | 2024-06-05 | |
| Enamine | EN300-386617-10.0g |
1-tert-butyl 2-chloromethyl 2-(prop-2-yn-1-yl)pyrrolidine-1,2-dicarboxylate |
2137563-54-1 | 95% | 10.0g |
$4667.0 | 2024-06-05 |
1,2-Pyrrolidinedicarboxylic acid, 2-(2-propyn-1-yl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propyn-1-yl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester
1,2-Pyrrolidinedicarboxylic Acid, 2-(2-Propyn-1-yl)-, 2-(Chloromethyl) 1-(1,1-Dimethylethyl) Ester: A Versatile Scaffold in Modern Pharmaceutical Chemistry
CAS No. 2137563-54-1 represents a highly specialized organic compound with a unique molecular architecture that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its 1,2-pyrrolidinedicarboxylic acid core, which is modified by the introduction of a 2-propyn-1-yl group and a 2-(chloromethyl) 1-(1,1-dimethylethyl) ester functional moiety. The combination of these structural elements creates a multifunctional scaffold with potential applications in drug discovery and synthetic chemistry.
Recent advances in synthetic organic chemistry have highlighted the importance of pyrrolidinedicarboxylic acid derivatives as building blocks for the development of bioactive molecules. The 2-propyn-1-yl substituent, a terminal alkyne group, is particularly noteworthy for its ability to participate in click chemistry reactions, such as the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely utilized in the synthesis of complex molecules, including oligomers and polymers, due to its high efficiency and selectivity. The presence of the 2-(chloromethyl) 1-(1,1-dimethylethyl) ester group further enhances the reactivity of the compound, enabling its use in diverse chemical transformations.
The 1,1-dimethylethyl (tert-butyl) group in the 2-(chloromethyl) 1-(1,1-dimethylethyl) ester moiety plays a critical role in stabilizing the molecular structure. This steric bulk not only prevents unwanted side reactions but also contributes to the compound's solubility properties. Recent studies have shown that the incorporation of tert-butyl groups can significantly improve the pharmacokinetic profiles of drug candidates by reducing metabolic degradation in vivo. This makes the compound an attractive candidate for the development of long-acting therapeutic agents.
One of the most promising applications of this compound lies in its potential as a synthetic intermediate for the design of targeted drug delivery systems. The 2-propyn-3-yl group can be functionalized to introduce targeting ligands, such as antibodies or peptides, enabling the precise delivery of therapeutic agents to specific cellular compartments. This approach is particularly relevant in the context of precision medicine, where the ability to deliver drugs to specific tissues or cells can significantly enhance treatment efficacy while minimizing systemic side effects.
Recent research has also explored the use of this compound in the development of antiviral agents. The chloromethyl group in the 2-(chloromethyl) 1-(1,1-dimethylethyl) ester moiety can be selectively modified to incorporate nucleoside analogs, which are commonly used in the treatment of viral infections such as HIV and hepatitis. The pyrrolidinedicarboxylic acid core provides a rigid scaffold that can enhance the binding affinity of these molecules to viral enzymes, thereby improving their antiviral activity.
Another area of interest is the application of this compound in protein engineering. The 2-propyn-1-yl group can serve as a chemical handle for the site-specific modification of proteins, allowing for the introduction of functional groups such as fluorescent tags or affinity ligands. This capability is particularly valuable in the development of biopharmaceuticals, where the ability to modify proteins with high specificity is essential for optimizing their therapeutic properties.
From a synthetic chemistry perspective, the 1,2-pyrrolidinedicarboxylic acid core of this compound offers unique opportunities for the design of multifunctional molecules. The 2-propyn-1-yl and 2-(chloromethyl) 1-(1,1-dimethylethyl) ester groups can be independently modified to incorporate a wide range of functional groups, enabling the creation of molecules with diverse biological activities. This versatility makes the compound a valuable tool in the exploration of new chemical space for drug discovery.
Recent advances in computational chemistry have further expanded the potential applications of this compound. Molecular modeling studies have demonstrated that the pyrrolidinedicarboxylic acid scaffold can serve as a template for the design of small molecule inhibitors targeting specific enzymatic pathways. These inhibitors have shown promise in the treatment of various diseases, including cancer and neurodegenerative disorders, by modulating key metabolic processes.
The chloromethyl functionality in the 2-(chloromethyl) 1-(1,1-dimethylethyl) ester group also offers opportunities for the development of prodrugs. Prodrugs are designed to enhance the solubility and bioavailability of active pharmaceutical ingredients while minimizing their toxicity. By incorporating the 2-propyn-1-yl and 2-(chloromethyl) 1-(1,1-dimethylethyl) ester groups into the molecular framework, researchers can create prodrugs that are selectively activated in vivo, thereby improving their therapeutic efficacy.
In summary, the 1,2-pyrrolidinedicarboxylic acid derivatives with a 2-propyn-1-yl and 2-(chloromethyl) 1-(1,1-dimethylethyl) ester moiety represent a versatile class of compounds with significant potential in drug discovery and synthetic chemistry. Their unique structural features enable a wide range of chemical modifications, making them valuable tools for the development of novel therapeutics. As research in this area continues to advance, it is likely that these compounds will play an increasingly important role in the design of next-generation pharmaceuticals.
Further studies are needed to fully explore the biological activities of this compound and its potential applications in various therapeutic areas. By leveraging the unique properties of the pyrrolidinedicarboxylic acid scaffold, researchers can continue to expand the frontiers of drug discovery and synthetic chemistry, ultimately leading to the development of more effective and targeted therapies for a wide range of diseases.
2137563-54-1 (1,2-Pyrrolidinedicarboxylic acid, 2-(2-propyn-1-yl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)